Cas no 59020-94-9 (Ethanethioic acid, S-(2-benzofuranylmethyl) ester)

• Product Name: Ethanethioic acid, S-(2-benzofuranylmethyl) ester
• CAS No: 59020-94-9
• MF: C₁₁H₁₀O₂S
• MW: 206.260901927948
• CID: 340140
• PubChem ID: 46868316
• Update Time: 2025-04-19

Ethanethioic acid, S-(2-benzofuranylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid, S-(2-benzofuranylmethyl) ester
• S-(1-benzofuran-2-ylmethyl) ethanethioate
• S-(Benzofuran-2-ylmethyl) ethanethioate
• 59020-94-9
• DTXSID00676986
• S-[(1-Benzofuran-2-yl)methyl] ethanethioate

• Inchi： 1S/C11H10O2S/c1-8(12)14-7-10-6-9-4-2-3-5-11(9)13-10/h2-6H,7H2,1H3
• InChI Key： VYIPUDDEWUEFSB-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CC1=CC2C=CC=CC=2O1

Computed Properties

• Exact Mass: 206.0402
• Monoisotopic Mass: 206.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• PSA: 30.21